Cas no 2098136-28-6 (2-(4-cyano-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(4-cyano-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetic acid
• CAS No: 2098136-28-6
• MF: C₁₁H₈N₄O₂
• MW: 228.20682144165
• CID: 5729211
• PubChem ID: 121213442
• Update Time: 2025-07-23

2-(4-cyano-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyano-3-pyridin-3-ylpyrazol-1-yl)acetic acid
• F2198-4947
• 2098136-28-6
• 2-(4-cyano-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetic acid
• AKOS026723910
• 1H-Pyrazole-1-acetic acid, 4-cyano-3-(3-pyridinyl)-

• Inchi： 1S/C11H8N4O2/c12-4-9-6-15(7-10(16)17)14-11(9)8-2-1-3-13-5-8/h1-3,5-6H,7H2,(H,16,17)
• InChI Key： PMKSEEDQSLHVOX-UHFFFAOYSA-N
• SMILES： OC(CN1C=C(C#N)C(C2C=NC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 228.06472551g/mol
• Monoisotopic Mass: 228.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 536.5±50.0 °C(Predicted)
• pka: 3.31±0.10(Predicted)

Additional information on 2-(4-cyano-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetic acid

2-(4-Cyano-3-(Pyridin-3-Yl)-1H-Pyrazol-1-Yl)Acetic Acid: A Comprehensive Overview

The compound 2-(4-cyano-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetic acid (CAS No. 2098136-28-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound, often referred to as compound 2098136, has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Compound 2098136 is characterized by its pyrazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms. The pyrazole ring in this molecule is substituted with a cyano group at the 4-position and a pyridin-3-yl group at the 3-position. These substituents contribute to the molecule's electronic properties and enhance its reactivity in various chemical reactions. The acetic acid moiety attached to the pyrazole ring further modulates the molecule's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

Recent studies have highlighted the potential of compound 2098136 as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to act as a kinase inhibitor, which is critical in targeting various diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. The molecule's unique combination of a cyano group and a pyridine ring provides it with the necessary structural rigidity and electronic properties to bind effectively to protein targets.

In addition to its pharmacological applications, compound 2098136 has shown promise in material science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and sensing applications. For instance, the pyrazole ring's nitrogen atoms can coordinate with transition metals, enabling the creation of metalloporphyrins with potential applications in energy storage and conversion.

The synthesis of compound 2098136 involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by successive substitution reactions to introduce the cyano and pyridine groups. The final step involves the attachment of the acetic acid moiety through either alkylation or acylation reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

From an analytical standpoint, compound 2098136 has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided insights into its molecular geometry, stereochemistry, and intermolecular interactions. For example, X-ray crystallography revealed that the molecule adopts a planar conformation due to conjugation between the cyano group and the pyrazole ring.

The biological evaluation of compound 2098136 has been conducted using various in vitro assays, including cell proliferation assays and enzyme inhibition studies. Results from these experiments indicate that the compound exhibits selective activity against specific kinase targets, suggesting its potential as a lead compound for drug development. Furthermore, preliminary toxicity studies have shown that compound 2098136 demonstrates low cytotoxicity at therapeutic concentrations, which is a favorable attribute for pharmaceutical agents.

In conclusion, compound 2098136 (CAS No. 2098136-28-6) represents a significant advancement in organic synthesis with diverse applications across multiple disciplines. Its unique structural features, combined with recent research findings, position it as a valuable tool in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, compound 2098136 is poised to play a pivotal role in advancing scientific innovation.